Cas no 61404-45-3 (4-Pyridazinecarboxylic acid, 3-chloro-1,6-dihydro-6-oxo-, ethyl ester)

4-Pyridazinecarboxylic acid, 3-chloro-1,6-dihydro-6-oxo-, ethyl ester structure
61404-45-3 structure
Product Name:4-Pyridazinecarboxylic acid, 3-chloro-1,6-dihydro-6-oxo-, ethyl ester
CAS No:61404-45-3
MF:C7H7ClN2O3
MW:202.59508061409
CID:480688
PubChem ID:12338785
Update Time:2025-04-19

4-Pyridazinecarboxylic acid, 3-chloro-1,6-dihydro-6-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridazinecarboxylic acid, 3-chloro-1,6-dihydro-6-oxo-, ethyl ester
    • ethyl 3-chloro-6-oxo-1H-pyridazine-4-carboxylate
    • DTXSID70491709
    • 61404-45-3
    • Ethyl 3-chloro-6-oxo-1,6-dihydropyridazine-4-carboxylate
    • Inchi: 1S/C7H7ClN2O3/c1-2-13-7(12)4-3-5(11)9-10-6(4)8/h3H,2H2,1H3,(H,9,11)
    • InChI Key: FWQOYHRTBNQBEQ-UHFFFAOYSA-N
    • SMILES: ClC1C(C(=O)OCC)=CC(NN=1)=O

Computed Properties

  • Exact Mass: 202.01461
  • Monoisotopic Mass: 202.0145198g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 67.8Ų

Experimental Properties

  • PSA: 67.76
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